![molecular formula C22H19ClN6O4S B2943868 2-((4-(4-chlorophenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide CAS No. 852154-84-8](/img/structure/B2943868.png)
2-((4-(4-chlorophenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide
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Description
2-((4-(4-chlorophenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN6O4S and its molecular weight is 498.94. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Novel heterocyclic compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, were synthesized from the core structure, showing significant cyclooxygenase inhibition, analgesic, and anti-inflammatory activities. These compounds, particularly those with modifications at specific sites, exhibited high inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory effects comparable to standard drugs such as sodium diclofenac (Abu‐Hashem et al., 2020).
Antioxidant and Antitumor Activities
Compounds derived from the chemical structure showed antioxidant and antitumor activities. Specifically, nitrogen heterocycles synthesized exhibited potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116), suggesting their potential as therapeutic agents in cancer treatment (El-Moneim et al., 2011).
Inhibition of Lipase and α-Glucosidase
A study on the inhibition of lipase and α-glucosidase by derivatives of the compound demonstrated significant anti-lipase and anti-α-glucosidase activities. This suggests potential applications in treating diseases related to lipid and carbohydrate metabolism, such as obesity and diabetes (Bekircan et al., 2015).
Polymorphism and Crystal Packing
Research into the polymorphism and crystal packing of related dihydropyrimidinium hydrochloride derivatives provided insights into the energetics associated with crystal packing. Understanding the polymorphic forms and crystal packing energetics can be crucial for the pharmaceutical development of new drugs (Panini et al., 2014).
Cytotoxic Activity and Drug Design
The synthesis and in vitro cytotoxic activity of certain acetamide derivatives related to the compound have been explored, with some showing appreciable growth inhibition against cancer cell lines. This indicates their potential as leads in anticancer drug design (Al-Sanea et al., 2020).
properties
IUPAC Name |
2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN6O4S/c1-33-17-4-2-3-14(9-17)24-20(31)12-34-22-28-27-18(10-15-11-19(30)26-21(32)25-15)29(22)16-7-5-13(23)6-8-16/h2-9,11H,10,12H2,1H3,(H,24,31)(H2,25,26,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRLIIYOOHNGDNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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